Cas no 77859-20-2 (3-Azabicyclo[3.2.0]heptane-2-carbonitrile)

3-Azabicyclo[3.2.0]heptane-2-carbonitrile structure
77859-20-2 structure
Product Name:3-Azabicyclo[3.2.0]heptane-2-carbonitrile
CAS No:77859-20-2
MF:C7H10N2
MW:122.167701244354
CID:550872
PubChem ID:45092495
Update Time:2025-04-19

3-Azabicyclo[3.2.0]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.0]heptane-2-carbonitrile
    • 3-Azabicyclo[3.2.0]heptane-2-carbonitrile(9CI)
    • 3-azabicyclo[3.2.0]heptane-4-carbonitrile
    • DTXSID10666979
    • 77859-20-2
    • Inchi: 1S/C7H10N2/c8-3-7-6-2-1-5(6)4-9-7/h5-7,9H,1-2,4H2
    • InChI Key: UMABWJXDFMXDGG-UHFFFAOYSA-N
    • SMILES: N1CC2CCC2C1C#N

Computed Properties

  • Exact Mass: 122.084
  • Monoisotopic Mass: 122.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2
  • XLogP3: 0.4
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